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Compound of Interest

Compound Name: 28554052021

Cat. No.: B12374733

Essential Safety and Handling Guide for
28554052021

Product Identifier: Z8554052021 Synonyms: Compound 2021 Chemical Name: Not publicly
available Molecular Formula: C21H21NsS Intended Use: For research purposes only. A potent
positive allosteric modulator (PAM) of the calcium-sensing receptor (CaSR) with an ECso of 3.3
nM, intended for hyperparathyroidism research.[1][2][3][4][5]

This document provides crucial, immediate safety and logistical information for handling the
research compound Z8554052021. As a potent, novel molecule with limited safety data, a
cautious approach is mandatory. The following guidelines are based on best practices for
handling potent, small-molecule research compounds.

Hazard Identification and Precautionary Measures

The specific toxicological properties of Z8554052021 have not been fully characterized. Due to
its high potency as a CaSR modulator, it should be treated as a hazardous substance.
Potential routes of exposure include inhalation, ingestion, and skin or eye contact. Standard
laboratory personal protective equipment (PPE) is required at all times.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against exposure. The following table
outlines the minimum required PPE for handling Z8554052021.
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Protection Type Specification Purpose

Prevents skin contact. Check

) Nitrile gloves (double-gloving manufacturer's data for
Hand Protection . .
recommended) chemical resistance to solvents
like DMSO.

Safety glasses with side
Protects eyes from splashes

Eye Protection shields or chemical splash ) )
and airborne particles.
goggles
] Protects skin and personal
Body Protection Laboratory coat

clothing from contamination.

Not generally required for

handling small quantities in ] ]
_ B Prevents inhalation of the
) ) solution. Use a certified ) ]
Respiratory Protection ) ) ] compound, especially in
respirator if creating aerosols
, , powder form.
or handling the powder outside

of a containment system.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the compound and
ensuring laboratory safety.

Operational Plan:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the
workspace within a chemical fume hood to minimize inhalation risk, especially when handling
the solid form.

o Centrifugation: Before opening the vial for the first time, centrifuge it to collect all the powder
at the bottom.[3]

e Solution Preparation: 28554052021 is typically dissolved in a solvent such as DMSO for
experimental use.[4] Prepare stock solutions in a fume hood.
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 Aliquotting: For long-term storage and to avoid repeated freeze-thaw cycles, aliquot the
stock solution into smaller, single-use volumes.[4]

Storage Plan:

Storage .
Form Duration Notes
Temperature

Store in a cool, dry

Powder -20°C Up to 3 years
place.
In Solvent (e.g., Avoid repeated
-80°C Up to 6 months
DMSO) freeze-thaw cycles.
In Solvent (e.g., For shorter-term
-20°C Up to 1 month
DMSO) storage.

General storage guidelines for compounds from MedChemExpress suggest these conditions.

[4]

Disposal Plan

All materials contaminated with 28554052021, including empty vials, pipette tips, and gloves,
must be disposed of as hazardous chemical waste.

Disposal Protocol:
e Segregation: Do not mix 28554052021 waste with general laboratory trash.

o Containment: Collect all solid and liquid waste in clearly labeled, sealed containers
compatible with chemical waste.

e Labeling: Label the waste container as "Hazardous Chemical Waste" and list the contents,
including 28554052021 and any solvents.

» Collection: Arrange for collection by your institution's Environmental Health and Safety (EHS)
department for disposal via incineration in accordance with local and federal regulations.[2]

[6]
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Mandatory Visualization: PPE Workflow

The following diagram illustrates the procedural workflow for donning and doffing Personal
Protective Equipment when handling Z8554052021. Adherence to this sequence is critical for
minimizing contamination and exposure.

Donning PPE (Clean Area) Chemical Handling (In Fume Hood) Doffing PPE (At Exit)

1.labCoat gEE 2 Safety Glasses / Goggles 3. First Pair of Gloves

Click to download full resolution via product page

Caption: PPE donning and doffing sequence for handling Z8554052021.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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